Cas no 42122-73-6 (Diethyl 5-Aminoisophthalate)

• Product Name: Diethyl 5-Aminoisophthalate
• CAS No: 42122-73-6
• MF: C₁₂H₁₆ClNO₄
• MW: 273.712742805481
• MDL: MFCD00127691
• CID: 333493
• PubChem ID: 677188
• Update Time: 2025-04-19

Diethyl 5-Aminoisophthalate Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedicarboxylicacid, 5-amino-, 1,3-diethyl ester
• Diethyl 5-aminoisophthalate
• DIETHYL 5-AMINOISOPHTHALATE HYDROCHLORIDE
• 1,3-Benzenedicarboxylic acid, 5-amino-, diethyl ester, hydrochloride
• 5-amino-isophthalic acid diethyl ester
• 5-Aminoisophthalic acid diethyl ester
• 5-Amino-isophthalsaeure-diaethylester
• AC1Q39X4
• AG-F-49777
• AGN-PC-00V7BA
• CTK8F9174
• diethyl 5-(amino)isophthaloate
• EN300-05128
• T0514-7022
• diethyl 5-aminobenzene-1,3-dicarboxylate;hydrochloride
• DTXSID00585569
• AS-65277
• 105222-17-1
• Z56893135
• Diethyl 5-aminobenzene-1,3-dicarboxylate--hydrogen chloride (1/1)
• DIETHYL5-AMINOISOPHTHALATEHYDROCHLORIDE
• 42122-73-6
• AKOS027382448
• D96000
• Triethyleneglycolbis(3-tert-butyl-4-hydroxy-5-methylphenyl)propionate
• SR-01000040321-1
• 1,3-diethyl 5-aminobenzene-1,3-dicarboxylate hydrochloride
• CS-0289369
• SR-01000040321
• Diethyl 5-Aminoisophthalate

• MDL： MFCD00127691
• Inchi： 1S/C12H15NO4.ClH/c1-3-16-11(14)8-5-9(7-10(13)6-8)12(15)17-4-2;/h5-7H,3-4,13H2,1-2H3;1H
• InChI Key： KROZITDVWZMYOC-UHFFFAOYSA-N
• SMILES： Cl.O(CC)C(C1C=C(C=C(C(=O)OCC)C=1)N)=O

Computed Properties

• Exact Mass: 237.10015
• Monoisotopic Mass: 237.100108
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.6

Experimental Properties

• Density: 1.183
• Boiling Point: 388.7°C at 760 mmHg
• Flash Point: 183.1°C
• Refractive Index: 1.544
• PSA: 78.62

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Phthalic acid and derivatives